Copper-catalyzed oxidative C–H/C–H cross-coupling of benzamides and thiophenes†

Chemical Communications Pub Date: 2015-07-06 DOI: 10.1039/C5CC05058H

Abstract

A copper-catalyzed oxidative C–H/C–H cross-coupling of benzamides and thiophenes has been developed. This reaction exhibits a broad substrate scope and excellent tolerance of functional groups. The directing group could be readily removed to afford 2-thienylbenzoic acids.

Graphical abstract: Copper-catalyzed oxidative C–H/C–H cross-coupling of benzamides and thiophenes
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